Cas no 1096308-60-9 (2-2-(trifluoromethyl)phenylpropan-1-amine)

2-2-(trifluoromethyl)phenylpropan-1-amine structure

1096308-60-9 structure

Product Name:2-2-(trifluoromethyl)phenylpropan-1-amine

CAS No:1096308-60-9

MF:C₁₀H₁₂F₃N

MW:203.204193115234

CID:5176467

PubChem ID:43316832

Update Time:2023-11-24

2-2-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- Benzeneethanamine, β-methyl-2-(trifluoromethyl)-
- 2-2-(trifluoromethyl)phenylpropan-1-amine
- Inchi： 1S/C10H12F3N/c1-7(6-14)8-4-2-3-5-9(8)10(11,12)13/h2-5,7H,6,14H2,1H3
- InChI Key： DCNZANLJRMZXRU-UHFFFAOYSA-N
- SMILES： C(C1C=CC=CC=1C(F)(F)F)(C)CN

2-2-(trifluoromethyl)phenylpropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-148069-1.0g	2-[2-(trifluoromethyl)phenyl]propan-1-amine	1096308-60-9		1g	$0.0	2023-06-08
Enamine	EN300-148069-50mg	2-[2-(trifluoromethyl)phenyl]propan-1-amine	1096308-60-9		50mg	$468.0	2023-09-28
Enamine	EN300-148069-100mg	2-[2-(trifluoromethyl)phenyl]propan-1-amine	1096308-60-9		100mg	$490.0	2023-09-28
Enamine	EN300-148069-250mg	2-[2-(trifluoromethyl)phenyl]propan-1-amine	1096308-60-9		250mg	$513.0	2023-09-28
Enamine	EN300-148069-500mg	2-[2-(trifluoromethyl)phenyl]propan-1-amine	1096308-60-9		500mg	$535.0	2023-09-28
Enamine	EN300-148069-1000mg	2-[2-(trifluoromethyl)phenyl]propan-1-amine	1096308-60-9		1000mg	$557.0	2023-09-28
Enamine	EN300-148069-2500mg	2-[2-(trifluoromethyl)phenyl]propan-1-amine	1096308-60-9		2500mg	$1089.0	2023-09-28
Enamine	EN300-148069-5000mg	2-[2-(trifluoromethyl)phenyl]propan-1-amine	1096308-60-9		5000mg	$1614.0	2023-09-28
Enamine	EN300-148069-10000mg	2-[2-(trifluoromethyl)phenyl]propan-1-amine	1096308-60-9		10000mg	$2393.0	2023-09-28

2-2-(trifluoromethyl)phenylpropan-1-amine Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

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